N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide

• IUPAC Name: N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H15N3O2S/c1-2-19(16(20)13-9-6-10-22-13)11-14-17-15(18-21-14)12-7-4-3-5-8-12/h3-10H,2,11H2,1H3
• InChI Key: DYYHEJCXSSTHNE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=CC=CS3
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide, also known as EPTC, is a herbicide that belongs to the thiocarbamate group. It is widely used in agriculture to control weeds in various crops such as corn, soybeans, and cotton. EPTC works by inhibiting the growth of weeds by disrupting their cellular processes.

Mechanism of Action

N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide works by inhibiting the growth of weeds by disrupting their cellular processes. It acts by inhibiting the synthesis of fatty acids and proteins, which are essential for the growth and development of plants. N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide also affects the cell membranes of plants, leading to cell death.
Biochemical and Physiological Effects:
N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide has been shown to have low toxicity to mammals, but it can be toxic to aquatic organisms and birds. It can also have adverse effects on soil microorganisms and other non-target organisms. N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide can persist in the environment for several months and can accumulate in soil and water.

Advantages and Limitations for Lab Experiments

N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide is a widely used herbicide in agriculture, and its effects on plants have been extensively studied. It is a useful tool for researchers studying plant growth and development, as well as the effects of herbicides on the environment. However, N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide can have adverse effects on non-target organisms, and caution should be exercised when using it in laboratory experiments.

Future Directions

There are several areas of research that could be explored in the future regarding N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide. One area of interest is the development of new herbicides that have a lower impact on the environment and non-target organisms. Another area of research is the potential use of N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide in the treatment of cancer and other diseases. Additionally, the effects of N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide on soil microorganisms and other non-target organisms could be further studied to better understand its environmental impact.

Synthesis Methods

N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide can be synthesized by reacting ethyl N-(2-chloroethyl)carbamate with 3-phenyl-1,2,4-oxadiazol-5-ylmethyl chloride in the presence of sodium hydride and then treating the resulting compound with thiophene-2-carboxylic acid. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide has been extensively studied for its herbicidal properties and its effects on the environment. It is a widely used herbicide in agriculture, and its use has been shown to increase crop yields by controlling weeds. N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide has also been studied for its potential use in the treatment of cancer and other diseases.